Cas no 7681-57-4 (Sodium metabisulfite)

• Product Name: Sodium metabisulfite
• CAS No: 7681-57-4
• MF: Na₂S₂O₅
• MW: 190.106539726257
• MDL: MFCD00167602
• CID: 47654
• PubChem ID: 24858961
• Update Time: 2025-07-30

Sodium metabisulfite Chemical and Physical Properties

Names and Identifiers

• Sodium metabisulfite
• disodiummetabisulfite
• disodiumpyrosulphite
• fertisilo
• metabisulfitedesodium
• Sodiummetabisufite
• sodium metabisulfite sodium pyrosulfite Sodium dissulfite
• Sodium disulphite
• Sodium pyrosulphite
• Sodium pyrosulfite
• Campden Tablets
• Disodium disulfite
• Natrii disulfis
• Natrium pyrosulfit
• Natriumbisulfit
• Sodium disulfite
• E223
• Disodium disulphite
• Disulfurous acid disodium salt
• Pyrosulfurous acid disodium salt
• Disodium pyrosulfite
• Sodium metabisulphite
• Disodium metabisulfite
• Natriummetabisulfit
• Sodium bisulfite anhydrous
• Natrium metabisulfurosum
• Pyrosulfurous acid, disodium salt
• Sodium pyrosulfite (Na2S2O5)
• Sodium metabisulfite (Na2-S2O5)
• 4VON5FNS3C
• Sod
• jiaoyaliusuanna
• EINECS 231-673-0
• SODIUM METABISULFITE (MART.)
• Sodium metabisulfite; sodium disulfite
• sodium meta bisulfite
• SODIUM DISULFITE (NA2S2O5)
• SODIUM METABISULFITE (EP MONOGRAPH)
• SODIUM METABISULFITE [USP-RS]
• NSC-158277
• Disodium pentaoxodisulfate
• Disulfurous acid, sodium salt (1:2)
• INS NO.223
• DTXSID0029684
• Q284549
• Sodium metabisulfite [NF]
• SODIUM METABISULFITE [EP MONOGRAPH]
• sodiummetabisulphite
• Sodium metabisulfite (e 223)
• disodium oxido(oxo)-kappa(4)-sulfanesulfonate
• CCRIS 3951
• Disulfurous acid, disodium salt
• Sodium pyrosulfite (JP17)
• Sodium metabisulfite A.C.S. reagent
• Na2S2O5
• SODIUM METABISULFITE (USP-RS)
• sodium metabisuiphite
• DISODIUM PYROSULPHITE
• DISODIUM PYROSULFITE (NA2S2O5)
• SODIUM METABISULFITE [MART.]
• SODIUM METABISULFITE [MI]
• SODIUM METABISULFITE [WHO-DD]
• CHEMBL2016976
• SODIUM METABISULFITE (NA2S2O5)
• SODIUM METABISULFITE (II)
• UNII-4VON5FNS3C
• NSC 158277
• AKOS015950722
• E-223
• SODIUM METABISULFITE [VANDF]
• sodium metabisuifite
• NSC-227243
• SODIUM METABISULFITE [HSDB]
• 7681-57-4
• DA-67673
• SODIUM METABISULFITE [II]
• AI3-51684
• INS-223
• sodium meta-bisulfite
• NSC 227243
• USEPA/OPP Pesticide Code: 111409
• Disodiumdisulphite
• DTXCID30820076
• MFCD00167602
• Sodium metabisulfite (NF)
• Sodium metabisulfite, SO2 58.5%
• HSDB 378
• EC 231-673-0
• D02054
• SODIUM PYROSULFITE [JAN]
• SODIUM METABISULFITE [FCC]
• Na(2)S(2)O(5)
• CHEBI:114786
• 231-673-0
• FS40910

• MDL： MFCD00167602
• Inchi： 1S/2Na.H2O5S2/c;;1-6(2)7(3,4)5/h;;(H,1,2)(H,3,4,5)/q2*+1;/p-2
• InChI Key： HRZFUMHJMZEROT-UHFFFAOYSA-L
• SMILES： S(=O)(=O)([O-])S(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 189.89800
• Monoisotopic Mass: 189.898
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 125

Experimental Properties

• Color/Form: White or yellowish crystalline powder with odor of sulfur dioxide
• Density: 1.48
• Melting Point: >300 °C (lit.)
• Boiling Point: 150°C
• Flash Point: Nonsense
• PH: 3.5-5 (50g/l, H2O, 20℃)
• Solubility: 540 g/L (20°C)
• Water Partition Coefficient: 540 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong acids. Contact with strong acids releases a poisonous gas. May be moisture and air sensitive.
• PSA: 124.92000
• LogP: 0.27220
• Merck: 14,8638
• Sensitiveness: Air & Moisture Sensitive

Sodium metabisulfite Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：3260
• WGK Germany：1
• Hazard Category Code： 22-31-41-52
• Safety Instruction： S26-S39-S46
• RTECS：UX8225000
• Hazardous Material Identification：
• Safety Term：S26;S39;S46
• Packing Group：III
• Risk Phrases：R22; R31; R41
• Packing Group：III
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Sealed and dry for storage. Jiuzang metamorphism.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Sodium metabisulfite

Sodium Metabisulfite (7681-57-4) in Pharmaceutical Applications: Key Uses and Safety

Sodium metabisulfite (CAS 7681-57-4) is a widely used antioxidant and preservative in the pharmaceutical industry, particularly in injectable drugs and topical formulations. Its ability to inhibit oxidation and extend shelf life makes it critical for stabilizing sensitive APIs (Active Pharmaceutical Ingredients) like epinephrine and antibiotics. Recent studies highlight its role in biopharmaceutical storage, where it prevents protein degradation in monoclonal antibodies. However, allergenic potential remains a concern, prompting research into safer alternatives. Regulatory bodies such as the FDA and EMA strictly monitor its concentrations, emphasizing patient safety in formulations.

Sodium Metabisulfite (7681-57-4) Research in Drug Delivery Systems

Innovations in drug delivery systems have leveraged sodium metabisulfite (7681-57-4) to enhance bioavailability of poorly soluble drugs. For instance, its reducing properties are exploited in nanoparticle synthesis for targeted cancer therapies. A 2023 study published in the Journal of Controlled Release demonstrated its utility in stabilizing lipid-based carriers. Patients and researchers alike search for low-toxicity excipients, driving demand for refined grades of sodium metabisulfite with ultra-low heavy metal content. This aligns with trends toward personalized medicine, where excipient compatibility is paramount.

Sodium Metabisulfite (7681-57-4) and Green Chemistry Initiatives

The pharmaceutical industry’s shift toward sustainable practices has reevaluated sodium metabisulfite’s (7681-57-4) environmental footprint. As a reducing agent, it aids in wastewater treatment for drug manufacturing, reducing chromium VI contamination. However, its sulfur dioxide emissions during production necessitate closed-loop systems. Companies now prioritize bio-based alternatives, though sodium metabisulfite remains cost-effective for large-scale API synthesis. Google Trends data reveals growing searches for "eco-friendly sulfite substitutes", reflecting market demand for greener solutions without compromising efficacy.

Sodium Metabisulfite (7681-57-4) in COVID-19-Related Formulations

During the pandemic, sodium metabisulfite (7681-57-4) gained attention for stabilizing mRNA vaccine excipients. Its role in preventing lipid nanoparticle oxidation was pivotal for Pfizer-BioNTech’s cold-chain logistics. Post-2020, research expanded into antiviral drug coatings, with PubMed citations surging by 40%. Patients frequently inquire about "excipients in COVID vaccines", underscoring public interest in formulation transparency. Regulatory filings now require detailed risk-benefit analyses for sulfite-sensitive populations, ensuring safer vaccine deployment.